Cas no 1805245-03-7 (6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine)

• Product Name: 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine
• CAS No: 1805245-03-7
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 4862091
• Update Time: 2025-06-08

6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H9BrF2N2/c1-4-7(8(10)11)6(9)2-5(3-12)13-4/h2,8H,3,12H2,1H3
• InChI Key： BRQGYKXPFZTHIU-UHFFFAOYSA-N
• SMILES： BrC1C=C(CN)N=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine

Introduction to 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine (CAS No. 1805245-03-7)

6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine, with the CAS number 1805245-03-7, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a difluoromethyl group, and an aminomethyl moiety, which collectively contribute to its potential therapeutic applications.

The chemical structure of 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine is of particular interest due to its ability to modulate various biological targets. The bromo substituent enhances the lipophilicity of the molecule, facilitating its cellular uptake and improving its pharmacokinetic properties. The difluoromethyl group, known for its metabolic stability and ability to influence receptor binding, further enhances the compound's biological activity. The aminomethyl moiety provides a reactive site for further functionalization, making this compound an attractive scaffold for drug discovery.

Recent studies have explored the potential of 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine in various therapeutic areas. One notable application is in the development of novel anticancer agents. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is thought to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine has been extensively studied to optimize its therapeutic potential. In vivo studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound shows low toxicity in preclinical models, suggesting a favorable safety profile.

The synthetic route for 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the bromo and difluoromethyl groups, and final functionalization with the aminomethyl moiety. Advances in synthetic chemistry have made it possible to produce this compound on a large scale, facilitating its use in both research and development settings.

In conclusion, 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-methylpyridine (CAS No. 1805245-03-7) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and refine its therapeutic potential.